Levulinic acid Levulinic acid 4-oxopentanoic acid is an oxopentanoic acid with the oxo group in the 4-position. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an oxopentanoic acid. It is a conjugate acid of a 4-oxopentanoate.
Levulinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Levulinic acid is a natural product found in Dendronephthya hemprichi with data available.
Brand Name: Vulcanchem
CAS No.: 123-76-2
VCID: VC21091353
InChI: InChI=1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)
SMILES: CC(=O)CCC(=O)O
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol

Levulinic acid

CAS No.: 123-76-2

Cat. No.: VC21091353

Molecular Formula: C5H8O3

Molecular Weight: 116.11 g/mol

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Levulinic acid - 123-76-2

Specification

Description 4-oxopentanoic acid is an oxopentanoic acid with the oxo group in the 4-position. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an oxopentanoic acid. It is a conjugate acid of a 4-oxopentanoate.
Levulinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Levulinic acid is a natural product found in Dendronephthya hemprichi with data available.
CAS No. 123-76-2
Molecular Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name 4-oxopentanoic acid
Standard InChI InChI=1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)
Standard InChI Key JOOXCMJARBKPKM-UHFFFAOYSA-N
SMILES CC(=O)CCC(=O)O
Canonical SMILES CC(=O)CCC(=O)O
Boiling Point 245.00 to 246.00 °C. @ 760.00 mm Hg
Melting Point 30 - 33 °C

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